1-(2-fluorobenzoyl)-3-phenylpiperidine

• IUPAC Name: (2-fluorophenyl)-(3-phenylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H18FNO/c19-17-11-5-4-10-16(17)18(21)20-12-6-9-15(13-20)14-7-2-1-3-8-14/h1-5,7-8,10-11,15H,6,9,12-13H2
• InChI Key: SEONMRTYCREPFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C18H18FNO
• Molecular Weight: 283.3 g/mol

Description

1-(2-fluorobenzoyl)-3-phenylpiperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. This compound is a piperidine derivative that contains a fluorobenzoyl moiety, which makes it a promising candidate for developing new drugs that can target specific diseases.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)-3-phenylpiperidine is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. This means that it can increase the levels of these neurotransmitters in the brain, leading to improved mood and cognitive function. The exact binding site and mode of action of this compound are still under investigation.
Biochemical and Physiological Effects
1-(2-fluorobenzoyl)-3-phenylpiperidine has been shown to have various biochemical and physiological effects in animal studies. It has been reported to increase dopamine and serotonin levels in the brain, leading to improved mood and cognitive function. It has also been found to have anxiolytic and antidepressant effects, indicating its potential use in the treatment of anxiety and depression. However, further studies are needed to fully understand its effects on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-fluorobenzoyl)-3-phenylpiperidine in lab experiments is its high potency and selectivity. This makes it a useful tool for studying the mechanisms of action of neurotransmitters and designing new drug molecules. However, its limited solubility in water and low stability under certain conditions can be a limitation in some experiments. Additionally, its potential toxicity and side effects should be carefully considered when using it in animal or human studies.

Future Directions

There are several future directions for the study of 1-(2-fluorobenzoyl)-3-phenylpiperidine. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases such as depression, anxiety, and schizophrenia. Another direction is to design new drug molecules based on its scaffold with improved efficacy and selectivity. Additionally, more studies are needed to fully understand its mechanism of action and effects on the human body. Finally, its potential applications in other fields such as materials science and nanotechnology should also be explored.
Conclusion
In conclusion, 1-(2-fluorobenzoyl)-3-phenylpiperidine is a promising compound that has significant potential in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and limitations, but it is clear that this compound has a bright future in science and technology.

Scientific Research Applications

1-(2-fluorobenzoyl)-3-phenylpiperidine has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as depression, anxiety, and schizophrenia. In neuroscience, it has been used as a tool to study the mechanisms of action of certain neurotransmitters such as dopamine and serotonin. In drug discovery, it has been utilized as a scaffold for designing new drug molecules with improved efficacy and selectivity.